Adrenomedullin (1-50), rat
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Adrenomedullin (1-50), rat is a 50 amino acid peptide, which induces a selective arterial vasodilation via activation of CGRP1 receptor.
Scientific Research Applications
Cardiovascular Health and Myocardial Infarction
Intravenous administration of AM has been explored as an adjunctive therapy for patients with acute myocardial infarction. A pilot study evaluated its feasibility and observed stable hemodynamics during AM infusion, with significant improvements in wall motion index and decreased infarct size, suggesting AM's potential in cardiovascular protection (Kataoka et al., 2010).
Congestive Heart Failure
AM levels in plasma have been found to significantly increase with the severity of congestive heart failure, correlating with pulmonary artery pressure and pulmonary capillary wedge pressure. This indicates AM's involvement in vascular tone regulation and its potential as a biomarker or therapeutic target in heart failure management (Kobayashi et al., 1996).
Pulmonary Hypertension
AM's role in hypoxia-induced pulmonary hypertension has been studied, revealing that AM levels in blood and bronchoalveolar lavage fluid increase during hypoxia. This suggests AM's significant role in the development of pulmonary hypertension, potentially offering new therapeutic or diagnostic avenues (Yu et al., 2001).
Diabetes Management
Research has identified a subset of type 2 diabetes patients with higher AM levels, suggesting that AM might trigger diabetes in predisposed individuals. This highlights AM's potential impact on glucose metabolism and its possible role in diabetes management strategies (Martı́nez et al., 1999).
Traumatic Brain Injury
Studies have shown increased AM levels in the cerebrospinal fluid following traumatic brain injury in children, hinting at AM's role as an endogenous neuroprotectant and its potential in therapeutic strategies aimed at cerebral hypoperfusion after injury (Robertson et al., 2001).
properties
Molecular Formula |
C₂₄₈H₃₈₁N₇₇O₇₅S₅ |
---|---|
Molecular Weight |
5729.50 |
sequence |
One Letter Code: YRQSMNQGSRSTGCRFGTCTMQKLAHQIYQFTDKDKDGMAPRNKISPQGY-NH2 (Disulfide bridge: Cys14-Cys19) |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.